Cas no 2227787-37-1 (rac-(1R,2S)-1-methyl-2-(2-methylprop-1-en-1-yl)cyclohexan-1-ol)

• Product Name: rac-(1R,2S)-1-methyl-2-(2-methylprop-1-en-1-yl)cyclohexan-1-ol
• CAS No: 2227787-37-1
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 5772314
• PubChem ID: 165750475
• Update Time: 2025-06-14

rac-(1R,2S)-1-methyl-2-(2-methylprop-1-en-1-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2227787-37-1
• rac-(1R,2S)-1-methyl-2-(2-methylprop-1-en-1-yl)cyclohexan-1-ol
• EN300-1636041

• Inchi： 1S/C11H20O/c1-9(2)8-10-6-4-5-7-11(10,3)12/h8,10,12H,4-7H2,1-3H3/t10-,11+/m0/s1
• InChI Key： ITZYGNKKJIQVOR-WDEREUQCSA-N
• SMILES： O[C@]1(C)CCCC[C@H]1/C=C(\C)/C

Computed Properties

• Exact Mass: 168.151415257g/mol
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on rac-(1R,2S)-1-methyl-2-(2-methylprop-1-en-1-yl)cyclohexan-1-ol

Comprehensive Analysis of rac-(1R,2S)-1-methyl-2-(2-methylprop-1-en-1-yl)cyclohexan-1-ol (CAS No. 2227787-37-1)

The compound rac-(1R,2S)-1-methyl-2-(2-methylprop-1-en-1-yl)cyclohexan-1-ol (CAS No. 2227787-37-1) is a chiral cyclohexanol derivative with significant potential in pharmaceutical and fragrance applications. Its unique stereochemistry and functional groups make it a valuable intermediate in organic synthesis. The rac prefix indicates a racemic mixture, while the (1R,2S) descriptor highlights the specific enantiomeric configuration of interest. This compound has garnered attention due to its structural similarity to terpenes, which are widely used in perfumery and flavor industries.

In recent years, the demand for chiral compounds like rac-(1R,2S)-1-methyl-2-(2-methylprop-1-en-1-yl)cyclohexan-1-ol has surged, driven by advancements in asymmetric synthesis and green chemistry. Researchers are particularly interested in its potential as a building block for bioactive molecules. The presence of the 2-methylprop-1-en-1-yl group introduces reactivity that can be exploited for further functionalization, making it a versatile candidate for drug discovery. Additionally, its cyclohexan-1-ol core is a common motif in natural products, further enhancing its appeal.

The synthesis of rac-(1R,2S)-1-methyl-2-(2-methylprop-1-en-1-yl)cyclohexan-1-ol often involves catalytic asymmetric hydrogenation or enzymatic resolution techniques. These methods align with the growing trend toward sustainable and eco-friendly chemical processes. The compound's CAS No. 2227787-37-1 serves as a unique identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Its molecular formula and weight are critical for analytical purposes, particularly in quality control and patent filings.

From a commercial perspective, rac-(1R,2S)-1-methyl-2-(2-methylprop-1-en-1-yl)cyclohexan-1-ol is often compared to other chiral alcohols due to its potential in enantioselective catalysis. The fragrance industry values such compounds for their ability to impart nuanced olfactory profiles. For instance, the 1-methyl and 2-methylprop-1-en-1-yl substituents contribute to its volatility and scent characteristics, making it a candidate for high-end perfumes. This aligns with consumer trends favoring natural and sustainable ingredients in personal care products.

In the pharmaceutical sector, rac-(1R,2S)-1-methyl-2-(2-methylprop-1-en-1-yl)cyclohexan-1-ol is explored for its potential as a scaffold in drug design. Its chiral centers are pivotal for interactions with biological targets, a feature increasingly emphasized in modern medicinal chemistry. The compound's stability under physiological conditions is another area of active research, particularly for oral drug formulations. These aspects are frequently searched by professionals in drug development and synthetic chemistry forums.

Analytical techniques such as NMR, HPLC, and mass spectrometry are essential for characterizing rac-(1R,2S)-1-methyl-2-(2-methylprop-1-en-1-yl)cyclohexan-1-ol. The compound's spectral data is often shared in open-access databases to facilitate collaborative research. This transparency is part of a broader movement toward open science, which resonates with academic and industrial researchers alike. The CAS No. 2227787-37-1 is frequently queried in these databases, underscoring its relevance in contemporary chemical studies.

Looking ahead, the applications of rac-(1R,2S)-1-methyl-2-(2-methylprop-1-en-1-yl)cyclohexan-1-ol are expected to expand, particularly in niche markets like agrochemicals and specialty polymers. Its compatibility with green chemistry principles positions it favorably in regulatory landscapes increasingly focused on environmental impact. As synthetic methodologies evolve, the compound's accessibility and cost-effectiveness will likely improve, further driving its adoption across industries.